Cas no 125093-38-1 (Quinolinium,1,1'-(1,6-hexanediyl)bis[4-amino-2-methyl-, diiodide (9CI))

• Product Name: Quinolinium,1,1'-(1,6-hexanediyl)bis[4-amino-2-methyl-, diiodide (9CI)
• CAS No: 125093-38-1
• MF: C₂₆H₃₂I₂N₄
• MW: 654.368030548096
• CID: 169057
• PubChem ID: 3035962
• Update Time: 2025-04-19

Quinolinium,1,1'-(1,6-hexanediyl)bis[4-amino-2-methyl-, diiodide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-hexamethylenebis(4-amino-2-methylquinolinium)
• 1-[6-(4-amino-2-methylquinolin-1-ium-1-yl)hexyl]-2-methylquinolin-1-ium-4-amine
• 1,1-Heca
• 1,1'-hexane-1,6-diylbis(4-amino-2-methylquinolinium)
• 1,1'-hexane-1,6-diylbis(4-amino-2-methylquinolinium) diiodide
• Heca iodide
• Quinolinium, 1,1'-(1,6-hexanediyl)bis(4-amino-2-methyl-, diiodide
• 1-[6-(4-amino-2-methylquinolin-1-ium-1-yl)hexyl]-2-methylquinolin-1-ium-4-amine;diiodide
• 125093-38-1
• Quinolinium,1,1'-(1,6-hexanediyl)bis[4-amino-2-methyl-, diiodide (9CI)

• Inchi： 1S/C26H30N4.2HI/c1-19-17-23(27)21-11-5-7-13-25(21)29(19)15-9-3-4-10-16-30-20(2)18-24(28)22-12-6-8-14-26(22)30;;/h5-8,11-14,17-18,27-28H,3-4,9-10,15-16H2,1-2H3;2*1H
• InChI Key： YHQFVXZXYAQBBH-UHFFFAOYSA-N
• SMILES： [I-].[I-].[N+]1(=C(C)C=C(C2C=CC=CC1=2)N)CCCCCC[N+]1=C(C)C=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 621.8204
• Monoisotopic Mass: 654.07164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 52.36